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Compound of Interest

Compound Name:
N,N-Diethyl-2-hydroxyacetamide-

d10

Cat. No.: B12401319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the mass spectrum of N,N-Diethyl-2-
hydroxyacetamide-d10. This deuterated standard is crucial for quantitative studies, and a

thorough understanding of its mass spectrometric behavior is essential for accurate and

reliable experimental design. This document outlines the predicted fragmentation pattern,

presents the data in a clear tabular format, details a suitable experimental protocol, and

provides a visual representation of the fragmentation pathway.

Predicted Mass Spectrum and Fragmentation Data
Direct experimental mass spectral data for N,N-Diethyl-2-hydroxyacetamide-d10 is not

readily available in public databases. However, a reliable prediction of its fragmentation pattern

can be achieved by analyzing the mass spectrum of the closely related, non-deuterated

compound, N,N-diethylacetamide, and accounting for the structural differences. The primary

fragmentation of amides typically involves alpha-cleavage at the carbonyl group and cleavage

adjacent to the nitrogen atom.

The ten deuterium atoms in N,N-Diethyl-2-hydroxyacetamide-d10 are located on the two

ethyl groups (2 x CD2CD3). This substitution will result in a predictable mass shift for the

molecular ion and any fragments containing these deuterated ethyl groups.
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The monoisotopic mass of the non-deuterated N,N-Diethyl-2-hydroxyacetamide (C6H13NO2)

is approximately 131.09 Da. The deuterated analogue, N,N-Diethyl-2-hydroxyacetamide-d10
(C6H3D10NO2), has a predicted monoisotopic mass of approximately 141.16 Da.

The following table summarizes the predicted major ions in the electron ionization (EI) mass

spectrum of N,N-Diethyl-2-hydroxyacetamide-d10.

Predicted Fragment Ion

(m/z)
Proposed Structure / Origin Notes

141 [M]+• (Molecular Ion)
The intact molecule with one

electron removed.

110 [M - CD2H]+

Loss of a deuterated methyl

radical from one of the ethyl

groups.

100 [CON(CD2CD3)2]+
Alpha-cleavage, loss of the

•CH2OH radical.

86 [CH2CON(CD2CD3)2]+

Not a primary fragment, but a

possible rearrangement

product.

62 [N(CD2CD3)2]+

Cleavage of the bond between

the carbonyl carbon and the

nitrogen.

Experimental Protocol
The following is a typical experimental protocol for acquiring the mass spectrum of N,N-
Diethyl-2-hydroxyacetamide-d10 using Gas Chromatography-Mass Spectrometry (GC-MS),

a common technique for the analysis of small, volatile, and semi-volatile organic compounds.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MSD, Thermo

Scientific ISQ, or equivalent).
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Electron Ionization (EI) source.

Quadrupole mass analyzer.

GC Conditions:

Column: SH-PolarD Capillary Column (30 m x 0.25 mm I.D., 0.25 µm film thickness) or

equivalent polar column.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injection Mode: Splitless.

Injection Volume: 1 µL.

Injector Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp: 10 °C/min to 240 °C.

Hold: 5 minutes at 240 °C.

MS Conditions:

Ionization Mode: Electron Ionization (EI).

Electron Energy: 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Mass Range: m/z 30-200.

Solvent Delay: 3 minutes.
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Sample Preparation:

Prepare a stock solution of N,N-Diethyl-2-hydroxyacetamide-d10 in a high-purity solvent

such as methanol or acetonitrile at a concentration of 1 mg/mL.

Prepare a working solution by diluting the stock solution to a final concentration of 10 µg/mL

in the same solvent.

Inject 1 µL of the working solution into the GC-MS system.

Visualization of Fragmentation Pathway
The following diagram illustrates the predicted primary fragmentation pathway of N,N-Diethyl-
2-hydroxyacetamide-d10 under electron ionization.
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To cite this document: BenchChem. [Technical Guide: Mass Spectrum of N,N-Diethyl-2-
hydroxyacetamide-d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401319#mass-spectrum-of-n-n-diethyl-2-
hydroxyacetamide-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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